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Cat. No.: B1286123
Get Quote
Introduction

1-(3-Propoxyphenyl)ethanamine is a substituted phenethylamine derivative of interest in
medicinal chemistry and drug development. As with any novel compound, a thorough
characterization of its chemical structure is paramount. This guide provides an in-depth
analysis of the spectroscopic data for 1-(3-propoxyphenyl)ethanamine, including Nuclear
Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry
(MS). This document is intended for researchers, scientists, and drug development
professionals, offering a detailed interpretation of the spectral data to confirm the molecular
structure and provide a foundational understanding for further research.

The structural elucidation of a molecule like 1-(3-propoxyphenyl)ethanamine relies on the
synergistic application of various spectroscopic techniques. Each method provides a unique
piece of the structural puzzle. Proton and Carbon-13 NMR spectroscopy reveal the carbon-
hydrogen framework, IR spectroscopy identifies the functional groups present, and mass
spectrometry determines the molecular weight and provides information about the molecule's
fragmentation pattern.
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This guide will present a plausible synthetic route to obtain 1-(3-propoxyphenyl)ethanamine
and then delve into the detailed analysis of its predicted spectroscopic data, grounded in
established principles and comparative data from analogous structures.

Synthesis Pathway: Reductive Amination

A common and efficient method for the synthesis of 1-(3-propoxyphenyl)ethanamine is the
reductive amination of 3-propoxyacetophenone.[1][2][3] This two-step, one-pot reaction
involves the formation of an imine intermediate from the ketone and an amine source (in this
case, ammonia), followed by its reduction to the corresponding amine.
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Caption: Reductive amination of 3-propoxyacetophenone.

Experimental Protocol: Synthesis

» Imine Formation: 3-Propoxyacetophenone is dissolved in a suitable solvent, such as
methanol. An excess of an ammonia source, like ammonium acetate, is added, along with a
catalytic amount of a weak acid (e.g., acetic acid) to facilitate imine formation. The reaction is
stirred at room temperature.

e Reduction: A reducing agent, such as sodium cyanoborohydride (NaBH3CN), is added
portion-wise to the reaction mixture.[2] This reagent is selective for the reduction of the imine
in the presence of the ketone. The reaction is monitored by thin-layer chromatography (TLC)
until the starting material is consumed.

» Work-up and Purification: The reaction is quenched, and the solvent is removed under
reduced pressure. The residue is taken up in an organic solvent and washed with an
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agueous base. The organic layer is dried and concentrated. The crude product is then
purified by column chromatography to yield 1-(3-propoxyphenyl)ethanamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. For 1-(3-propoxyphenyl)ethanamine, both *H and 3C NMR are essential for
structural confirmation.

'H NMR Spectroscopy

Experimental Protocol: The *H NMR spectrum would be recorded on a 400 MHz spectrometer
using deuterated chloroform (CDCIs) as the solvent and tetramethylsilane (TMS) as an internal
standard.

Predicted *H NMR Data:

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~7.25 t 1H Ar-H (C5-H)
6.85 " aH Ar-H (C2-H, C4-H,
C6-H)
~4.10 q 1H CH-NH:z
~3.90 t 2H O-CHz2-CH2-CHs
~1.80 s (br) 2H NH:2
~1.75 sextet 2H O-CH2-CH2-CHs
~1.40 d 3H CH-CHs
~1.00 t 3H O-CH2-CH2-CHs
Interpretation:

o Aromatic Region (5 6.8-7.3 ppm): The aromatic protons are expected to appear in this
region. The triplet at approximately 7.25 ppm is characteristic of the proton at the C5
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position, which is coupled to the two adjacent aromatic protons. The multiplet around 6.85
ppm would correspond to the remaining three aromatic protons.

e Benzylic Proton (& ~4.10 ppm): The methine proton (CH-NH2) adjacent to the aromatic ring
and the nitrogen atom is expected to be deshielded and appear as a quartet due to coupling
with the adjacent methyl protons.

e Propoxy Group (o 3.90, 1.75, 1.00 ppm): The methylene protons alpha to the oxygen (O-
CHz2) are the most deshielded of the propoxy group and are expected to appear as a triplet
around 3.90 ppm. The methylene protons beta to the oxygen (-CHz2-) will appear as a sextet
around 1.75 ppm, and the terminal methyl protons (-CHs) will be a triplet around 1.00 ppm.

e Amine Protons (& ~1.80 ppm): The protons of the primary amine group typically appear as a
broad singlet. The chemical shift can vary depending on concentration and solvent.

o Methyl Protons (& ~1.40 ppm): The methyl protons of the ethylamine side chain are expected
to appear as a doublet around 1.40 ppm due to coupling with the adjacent methine proton.

3C NMR Spectroscopy

Experimental Protocol: The 133C NMR spectrum would be recorded on the same 400 MHz
spectrometer with CDClIs as the solvent.

Predicted 3C NMR Data:
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Chemical Shift (6, ppm) Assighment
~159.0 Ar-C (C3-0)
~146.0 Ar-C (C1)
~129.5 Ar-C (C5)
~118.0 Ar-C (C6)
~113.0 Ar-C (C4)
~112.0 Ar-C (C2)

~69.5 O-CH2-CH2-CHs
~51.0 CH-NH:z

~25.0 CH-CHs

~22.5 O-CH2-CH2-CHs
~10.5 O-CH2z2-CH2-CHs

Interpretation:

o Aromatic Carbons (0 112-159 ppm): The carbon atom attached to the oxygen of the propoxy
group (C3) is expected to have the highest chemical shift in the aromatic region, around
159.0 ppm. The other aromatic carbons will appear at distinct chemical shifts based on their
electronic environment.

e Propoxy Group Carbons (6 69.5, 22.5, 10.5 ppm): The carbon alpha to the oxygen (O-CH3)
is the most deshielded of the aliphatic carbons in the propoxy group.

o Ethylamine Side-Chain Carbons (0 51.0, 25.0 ppm): The methine carbon (CH-NH2) will be
more deshielded than the methyl carbon (CH-CHs3).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the
absorption of infrared radiation at specific wavenumbers corresponding to the vibrations of
chemical bonds.
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Experimental Protocol: The IR spectrum would be obtained using a Fourier-transform infrared
(FTIR) spectrometer with the sample prepared as a thin film on a salt plate or as a KBr pellet.

Predicted IR Data:

Wavenumber (cm~?) Vibration Functional Group

N-H stretch (asymmetric and

3300-3400 symmetric) Primary Amine
2850-3000 C-H stretch (aliphatic) Alkyl groups
1580-1650 N-H bend Primary Amine
1450-1600 C=C stretch Aromatic Ring
1200-1250 C-O stretch (aryl ether) Aryl-O-Alkyl Ether
1000-1100 C-N stretch Amine

Interpretation:

» N-H Vibrations: The presence of a primary amine is indicated by two characteristic N-H
stretching bands in the 3300-3400 cm~1 region and an N-H bending vibration between 1580-
1650 cm™~1.

o C-H Stretches: The absorptions in the 2850-3000 cm~! range are due to the C-H stretching
vibrations of the aliphatic portions of the molecule (the ethyl and propoxy groups).

o Aromatic C=C Stretches: The peaks in the 1450-1600 cm~1 region are characteristic of the
carbon-carbon double bond stretching within the benzene ring.

e C-O and C-N Stretches: A strong absorption band around 1200-1250 cm~1 is indicative of the
aryl ether C-O stretch. The C-N stretching vibration is expected to appear in the 1000-1100
cm~1 region.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in confirming its structure.

Experimental Protocol: The mass spectrum would be acquired using an electron ionization (EI)
source coupled to a quadrupole mass analyzer.

Predicted Mass Spectrum Data:

miz lon

179 [M]* (Molecular lon)
164 [M - CHs]*

137 [M - CsHe]™*

121 [M - C3H-,O]*

44 [CH3CHNH2]*

Interpretation:

The molecular ion peak ([M]*) is expected at m/z 179, corresponding to the molecular weight of
1-(3-propoxyphenyl)ethanamine (C11H17NO). The fragmentation pattern is key to confirming

o )

- C3H6 (McLafferty) - - «OH

Click to download full resolution via product page

the structure.

Caption: Predicted mass spectral fragmentation of 1-(3-propoxyphenyl)ethanamine.
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e Loss of a Methyl Group (m/z 164): Alpha-cleavage next to the nitrogen atom can result in the
loss of a methyl radical, leading to a fragment at m/z 164.

o McLafferty Rearrangement (m/z 137): The propoxy group can undergo a McLafferty
rearrangement, leading to the loss of propene (CsHs) and the formation of a radical cation at
m/z 137.

o Benzylic Cleavage (m/z 44): The most characteristic fragmentation for phenethylamines is
the benzylic cleavage, which would result in the formation of the [CH3CHNHz]* fragment at
m/z 44. The other fragment would be the tropylium-like cation from the aromatic ring, which
could also be observed.

Conclusion

The comprehensive analysis of the predicted *H NMR, 13C NMR, IR, and mass spectral data
provides a robust confirmation of the structure of 1-(3-propoxyphenyl)ethanamine. The
detailed interpretation of each spectrum, grounded in fundamental spectroscopic principles and
comparison with related structures, offers a high degree of confidence in the assigned
structure. This guide serves as a valuable resource for scientists working with this compound,
providing the necessary spectroscopic foundation for its identification and further investigation
in various research and development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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